Triammonium nitridotrisulfate

• Molecular Formula: H12N4O9S3
• Molecular Weight: 308.3 g/mol
• IUPAC Name: triazanium;N,N-disulfonatosulfamate
• InChI: InChI=1S/H3NO9S3.3H3N/c2-11(3,4)1(12(5,6)7)13(8,9)10;;;/h(H,2,3,4)(H,5,6,7)(H,8,9,10);3*1H3
• InChI Key: YLXZMMAZYLTFMD-UHFFFAOYSA-N
• Canonical SMILES: [NH4+].[NH4+].[NH4+].N(S(=O)(=O)[O-])(S(=O)(=O)[O-])S(=O)(=O)[O-]

Description

Triammonium nitridotrisulfate is a useful research compound. Its molecular formula is H12N4O9S3 and its molecular weight is 308.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diammonium imidobissulfate (NH4SO3)2NH may be prepared by introducing ammonia gas and then sulfurous acid gas into an aqueous solution containing ammonium sulfite to obtain triammonium nitridotrisulfate and heating the obtained nitridotrisulfate in ammonia gas at about 250° C under atmospheric pressure to ammonolyze and then followed by heating at about 300° C.